Cas no 187973-18-8 (4-Methoxy-pyridine-2-carboxylic acid hydrazide)

4-Methoxy-pyridine-2-carboxylic acid hydrazide is a heterocyclic hydrazide derivative with a methoxy substituent at the 4-position of the pyridine ring. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive hydrazide functional group, which facilitates the formation of hydrazones and other derivatives. The methoxy group enhances its solubility and electronic properties, making it a versatile intermediate for the development of biologically active molecules. Its structural features are particularly valuable in medicinal chemistry for designing enzyme inhibitors or metal-chelating agents. The compound is typically handled under controlled conditions due to its potential reactivity.
4-Methoxy-pyridine-2-carboxylic acid hydrazide structure
187973-18-8 structure
Product Name:4-Methoxy-pyridine-2-carboxylic acid hydrazide
CAS No:187973-18-8
MF:C7H9N3O2
MW:167.165261030197
MDL:MFCD07779513
CID:115158
PubChem ID:329771403
Update Time:2025-05-28

4-Methoxy-pyridine-2-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxypicolinohydrazide
    • 2-Pyridinecarboxylic acid, 4-Methoxy-, hydrazide
    • 4-methoxypyridine-2-carbohydrazide
    • 4-Methoxy-pyridine-2-carboxylic acid hydrazide
    • 4-methoxy-2-pyridinecarbohydrazide
    • 4-Methoxypicolinic acid hydrazide
    • 4-Methoxy-pyridin-2-carbonsaeure-hydrazid
    • Zinc04352705
    • FT-0678089
    • A813196
    • MFCD07779513
    • AB42515
    • 4-Methoxy-pyridine-2-carboxylic acid hydrazide, AldrichCPR
    • CS-0082310
    • 187973-18-8
    • 4-(methyloxy)-2-pyridinecarbohydrazide
    • AKOS006287103
    • 4-methoxypyridine-2-carboxylic acid hydrazide
    • YKICRDCJQXTGMJ-UHFFFAOYSA-N
    • SCHEMBL110541
    • EN300-7364356
    • D74450
    • BS-21996
    • DTXSID80449554
    • SY362486
    • MDL： MFCD07779513
    • Inchi： 1S/C7H9N3O2/c1-12-5-2-3-9-6(4-5)7(11)10-8/h2-4H,8H2,1H3,(H,10,11)
    • InChI Key： YKICRDCJQXTGMJ-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CN=C(C(NN)=O)C=1

Computed Properties

  • Exact Mass: 167.06900
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 77.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 157-159°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.563
  • PSA: 77.24000
  • LogP: 0.78490

4-Methoxy-pyridine-2-carboxylic acid hydrazide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Methoxy-pyridine-2-carboxylic acid hydrazide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxy-pyridine-2-carboxylic acid hydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM173421-5g
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8 95%
5g
 $829 2021-08-05
Matrix Scientific
023724-250mg
4-Methoxy-pyridine-2-carboxylic acid hydrazide, 98%
 187973-18-8 98%
250mg
 $149.00 2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
ADE000342-1G
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8
1g
 ¥6516.61 2023-11-15
Chemenu
CM173421-1g
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8 95%
1g
 $417 2022-06-12
abcr
AB262889-250 mg
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8
250mg
 €297.00 2023-04-27
abcr
AB262889-1 g
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8
1g
 €552.00 2023-04-27
TRC
M341498-10mg
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8
10mg
 $ 50.00 2022-06-03
TRC
M341498-50mg
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8
50mg
 $ 95.00 2022-06-03
TRC
M341498-100mg
4-Methoxy-pyridine-2-carboxylic acid hydrazide
 187973-18-8
100mg
 $ 160.00 2022-06-03
Alichem
A029207656-1g
4-Methoxypicolinohydrazide
 187973-18-8 95%
1g
 $400.00 2023-09-02

4-Methoxy-pyridine-2-carboxylic acid hydrazide Related Literature

Related Categories

187973-18-8 (4-Methoxy-pyridine-2-carboxylic acid hydrazide) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd